(-)-Vestitol

• CAS No.: 35878-41-2
• Product Name: (-)-Vestitol
• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• IUPAC Name: (3R)-3-(2-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• Standard InChI: InChI=1S/C16H16O4/c1-19-13-4-5-14(15(18)8-13)11-6-10-2-3-12(17)7-16(10)20-9-11/h2-5,7-8,11,17-18H,6,9H2,1H3/t11-/m0/s1
• Standard InChIKey: XRVFNNUXNVWYTI-NSHDSACASA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)[C@H]2CC3=C(C=C(C=C3)O)OC2)O
• SMILES: COC1=CC(=C(C=C1)C2CC3=C(C=C(C=C3)O)OC2)O
• Canonical SMILES: COC1=CC(=C(C=C1)C2CC3=C(C=C(C=C3)O)OC2)O
• Description: (-)-Vestitol, also known as Vestitol, is a phytoalexin with insect feeding-deterrent activity, it has antioxidant, anti-inflammatory and antimicrobial activities, it can inhibit neutrophil migration at a dose of 10 mg/kg, and shows MICs ranging from 25-50 to 50-100 ug/mL and MBCs ranging from 25-50 to 50-100 ug/mL. Vestitol exerts a limited inhibitory effect on S. hermonthica germination, it can significantly inhibit seedling growth, it also contributes, at least in part, to the host's defence mechanism and acts as a chemical barrier against the intrusion of the parasite.
• Synonyms: (3R)-Vestilol;(3R)-Vestitol;(3R)-3-(2-hydroxy-4-methoxy-phenyl)chroman-7-ol;(3R)-3β-(2-Hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol;[R,(-)]-3,4-Dihydro-3-(2-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-7-ol
• PubChem Compound: 182259
• Last Modified: Nov 11 2021